[(4-tert-Butylphenyl)methyl](propan-2-yl)amine

• IUPAC Name: N-[(4-tert-butylphenyl)methyl]propan-2-amine
• InChI: InChI=1S/C14H23N/c1-11(2)15-10-12-6-8-13(9-7-12)14(3,4)5/h6-9,11,15H,10H2,1-5H3
• InChI Key: WHDCCHSVVSYPGM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NCC1=CC=C(C=C1)C(C)(C)C
• Molecular Formula: C14H23N
• Molecular Weight: 205.34 g/mol
• CAS No.: 110932-28-0

Description

“(4-tert-Butylphenyl)methylamine” is a chemical compound with the molecular formula C14H23N. It is used for scientific research.

Physical and Chemical Properties Analysis

The physical and chemical properties of “(4-tert-Butylphenyl)methylamine” include a molecular weight of 205.34, a flash point of 112.0±10.9 °C, a boiling point of 280.4±9.0 °C at 760 mmHg, and a density of 0.9±0.1 g/cm3. The compound is stored at -4℃ for 1-2 weeks or at -20℃ for 1-2 years.

Scientific Research Applications

1. Anticancer Activity and DNA/Protein Binding

A study by Mukhopadhyay et al. (2015) discussed the synthesis and characterization of Schiff base ligands including benzylidene(4-tert-butylphenyl)amine, which demonstrated effective binding with calf thymus DNA and bovine serum albumin, indicating potential applications in anticancer activity and DNA/protein interactions (Mukhopadhyay et al., 2015).

2. Catalysis in Aryl-Cl Activation and Polymerization

Deeken et al. (2006) described the synthesis of complexes involving tert-butyl(4-methyl-pyridin-2-yl)amine, which were used as catalysts in Suzuki cross-coupling reactions and hydrosilane polymerization, demonstrating the compound's application in chemical synthesis and catalysis (Deeken et al., 2006).

3. Enantioselective Synthesis in Agriculture

Majerić et al. (1995) conducted a study involving the reduction of 2-Methyl-(4'-tert-butyl)cinnamaldehyde to S-3-(4'-tert-butyl)-phenyl-2-propanol, leading to the enantioselective synthesis of S-enantiomers of fenpropidine and fenpropimorph, important systemic fungicides (Majerić et al., 1995).

4. Asymmetric Synthesis of Amines

Ellman et al. (2002) discussed the use of N-tert-Butanesulfinyl imines, including derivatives with tert-butyl groups, for the asymmetric synthesis of amines, a key process in pharmaceutical and chemical manufacturing (Ellman et al., 2002).

5. Catalytic Alkylation in Organic Synthesis

Qian et al. (2011) explored the reaction of n-propylamino-N,N-bis(2-methylene-4-tert-butyl-6-methylphenol) with anhydrous ferric chloride, demonstrating its application in catalytic alkylation and C-C cross-coupling, important for organic synthesis (Qian et al., 2011).

6. Cyclopropanation and Ring-Opening in Synthesis

Roje et al. (1998) described the stereoselective cyclopropanation of styrenes, leading to the synthesis of S-enantiomers of systemic fungicides, highlighting the compound's role in creating agriculturally relevant chemicals (Roje et al., 1998).

7. Crystallography and Computational Studies

Nycz et al. (2011) conducted a study involving the crystallography and computational analysis of various cathinones, including 2-(methylamino)-1-phenylbutan-1-one, showing the compound's application in molecular structure analysis (Nycz et al., 2011).

Safety and Hazards

Safety precautions for handling “(4-tert-Butylphenyl)methylamine” include wearing protective eyewear, clothing, and gloves to avoid skin contact. It’s important to note that this compound is intended for scientific research and is not suitable for human treatment, drug development, or other commercial uses.